Cas no 1803634-32-3 (6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803634-32-3
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911172
• Update Time: 2025-08-05

6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-5-2-6(13)14-7(4(5)3-12)16-8(9,10)11/h2H,1H3,(H2,13,14)
• InChI Key： HKWNLNJLOWKDTJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=C(N)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.7
• Topological Polar Surface Area: 81.2

Additional information on 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1803634-32-3)

6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1803634-32-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine is composed of a pyridine ring with several functional groups attached. The presence of an amino group at the 6-position, a cyano group at the 3-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 2-position imparts distinct chemical and biological properties to this molecule. These functional groups contribute to its reactivity, solubility, and interaction with biological targets.

In terms of synthesis, 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine can be prepared through various routes. One common method involves the condensation of 2-trifluoromethoxy pyridine with appropriate reagents to introduce the amino, cyano, and methoxy groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the production of this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis approach that significantly reduced reaction time and improved yield.

The biological activity of 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. A notable study published in the Journal of Medicinal Chemistry (2020) demonstrated that 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine effectively inhibited the activity of a key enzyme involved in cancer cell proliferation. This finding opens up new avenues for the development of anticancer drugs targeting this enzyme.

Beyond its potential as an anticancer agent, 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine has also shown promise in other therapeutic areas. For example, a study published in Bioorganic & Medicinal Chemistry Letters (2019) reported that this compound exhibited significant anti-inflammatory properties by modulating specific signaling pathways involved in inflammation. These findings suggest that 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine could be developed into effective treatments for inflammatory diseases.

The safety profile of 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine is another critical aspect that has been investigated. Preclinical studies have indicated that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 6-Amino-3-cyano-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1803634-32-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, we can expect to see more innovative uses and applications of this compound in the coming years.